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Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the loading efficiency of a Magneto-Optical Trap (MOT) for Rubidium-85.

Frequently Asked Questions (FAQs)
Q1: What are the key laser transitions for a Rubidium-85 MOT?

A1: A Rubidium-85 MOT primarily utilizes two transitions on the D2 line (5²S₁/₂ → 5²P₃/₂):

Cooling Transition: The primary cooling laser is typically red-detuned from the 5²S₁/₂ (F=3) →

5²P₃/₂ (F'=4) cycling transition.[1] This transition is chosen because it is a "closed" transition,

meaning atoms in the F'=4 state are most likely to decay back to the F=3 ground state,

allowing for many photon scattering events.

Repumping Transition: Atoms can off-resonantly be excited to the F'=3 state and

subsequently decay to the 5²S₁/₂ (F=2) ground state. Since the cooling laser does not

efficiently excite atoms from the F=2 state, they become "dark" and are lost from the cooling

cycle. A second "repumping" laser, tuned to the 5²S₁/₂ (F=2) → 5²P₃/₂ (F'=3) transition, is

required to optically pump these atoms back into the cooling cycle.

Q2: What is a typical value for the cooling laser detuning?
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A2: The optimal red-detuning for the cooling laser is a critical parameter that depends on other

experimental conditions like laser intensity and magnetic field gradient. A common starting

point is a detuning of -2Γ to -3Γ, where Γ is the natural linewidth of the transition (approximately

6 MHz for the Rb D2 line).[2] For some configurations, the optimal detuning might be found at

larger values, for instance, around 16 MHz.[3]

Q3: How does the magnetic field gradient affect MOT loading?

A3: The quadrupole magnetic field creates a position-dependent Zeeman shift of the atomic

energy levels, which is fundamental to the trapping mechanism. A typical magnetic field

gradient for a Rb MOT is in the range of 10-15 G/cm along the strong axis. The gradient

influences the trap stiffness and the capture velocity. A higher gradient generally leads to a

stiffer trap but may reduce the capture volume.

Q4: My MOT is visible, but the number of trapped atoms is very low. What are the likely

causes?

A4: A low number of trapped atoms can be attributed to several factors:

Suboptimal Laser Parameters: The detuning and intensity of both the cooling and repumping

lasers may not be optimal.

Poor Laser Beam Alignment and Balance: The six cooling beams may be misaligned, or their

intensities might be imbalanced, leading to a net push on the atoms instead of trapping

them.

Incorrect Magnetic Field: The magnetic field zero might not be co-located with the

intersection of the laser beams, or the gradient may be too high or too low.

High Vacuum Pressure: A high background pressure leads to collisions between the trapped

cold atoms and hot background atoms, causing trap loss.[3]

Insufficient Rubidium Vapor Pressure: The density of Rb atoms in the chamber may be too

low to load the MOT effectively.
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Guide 1: Low Atom Number in the MOT
This guide provides a step-by-step approach to diagnosing and resolving a low number of

trapped atoms.

Troubleshooting Flowchart:
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Laser Optimization

Beam Alignment

Magnetic Field Optimization

Vacuum & Source

Start: Low Atom Number

1. Check Laser Frequencies and Powers

2. Verify Laser Beam Alignment and Balance

Frequencies & Powers OK

Scan cooling laser detuning
(-10 to -20 MHz).

3. Optimize Magnetic Field

Alignment & Balance OK

Ensure all 6 beams
 intersect at a single point.

4. Assess Vacuum and Rb Pressure

Magnetic Field OK

Adjust coil position/current to
 overlap field zero with beam intersection.

Solution Found

Pressure OK

Check vacuum pressure.
 High pressure increases collisions.

Optimize repumper frequency
 for maximum fluorescence.

Adjust laser powers.
 More power can increase atom number,

 but also cloud size.

Check retro-reflections for
 counter-propagating beams.

Balance the power in
 opposing beams.

Vary magnetic field gradient
 (typically 10-15 G/cm).

Gently heat Rb source if
 vapor pressure is too low.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for low MOT atom number.
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Guide 2: MOT Cloud is Large and Diffuse
A large and diffuse MOT cloud can indicate a high atomic temperature or suboptimal trapping

parameters.

Check Laser Detuning: A detuning that is too small (too close to resonance) can lead to

heating. Try increasing the red-detuning of the cooling laser.

Reduce Laser Intensity: High laser intensity can increase the atom cloud size.[1] Try

reducing the power of the cooling laser beams.

Optimize Magnetic Field Gradient: A weak magnetic field gradient results in a "loose" trap.

Try increasing the current to the anti-Helmholtz coils to create a steeper gradient.

Check for Misalignment: Asymmetry in the MOT cloud can be a sign of imbalanced laser

beam intensities or a misalignment of the magnetic field zero.

Experimental Parameters
The optimal parameters for a Rubidium-85 MOT can vary depending on the specific

experimental setup. The following table provides typical ranges as a starting point for

optimization.
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Parameter Symbol
Typical
Value/Range

Notes

Cooling Laser

Transition
-

5²S₁/₂ (F=3) → 5²P₃/₂

(F'=4)

The primary cycling

transition.

Repumping Laser

Transition
-

5²S₁/₂ (F=2) → 5²P₃/₂

(F'=3)

Prevents atoms from

accumulating in the

F=2 ground state.

Natural Linewidth Γ ~6.0 MHz
For the D2 transition.

[2]

Cooling Laser

Detuning
δ_cool

-10 to -20 MHz (-1.7Γ

to -3.3Γ)

Optimal value

depends on intensity

and magnetic field

gradient.[2][4]

Cooling Laser

Intensity
I_cool

> I_sat (~1.67

mW/cm²)

Often well above

saturation; 20

mW/cm² is a reported

value.[2]

Repumping Laser

Intensity
I_repump ~I_sat

Should be sufficient to

prevent buildup in the

dark state.

Magnetic Field

Gradient
∇B 10 - 15 G/cm

Along the strong axis

of the quadrupole

field.

Experimental Protocols
Protocol 1: Laser Frequency Locking and Detuning
This protocol describes a general method for locking the laser frequencies and setting the

appropriate detuning.

Experimental Workflow:
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Start: Laser Setup

Generate Saturated Absorption
 Spectrum of Rb-85

Lock Cooling Laser to
 F=3 -> F'=4 Transition Peak

Lock Repumping Laser to
 F=2 -> F'=3 Transition Peak

Use Acousto-Optic Modulator (AOM)
 to Shift Frequency

Set AOM Frequency for
 Desired Red Detuning

Lasers Locked and Detuned

Click to download full resolution via product page

Caption: Workflow for locking and detuning MOT lasers.

Methodology:

Saturated Absorption Spectroscopy: A portion of the laser light is passed through a Rubidium

vapor cell to generate a Doppler-free saturated absorption spectrum. This provides sharp

spectral features corresponding to the atomic transitions.[5]

Locking the Cooling Laser: The cooling laser frequency is locked to the peak of the 5²S₁/₂

(F=3) → 5²P₃/₂ (F'=4) transition using a feedback loop (e.g., a PID controller).
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Frequency Shifting: An Acousto-Optic Modulator (AOM) is placed in the beam path. By

applying a radio frequency (RF) signal to the AOM, the laser frequency can be shifted.

Setting the Detuning: The RF frequency applied to the AOM is adjusted to achieve the

desired red-detuning from the atomic resonance for the cooling beams that will be sent to the

atoms.

Locking the Repumping Laser: Similarly, the repumping laser is locked to the 5²S₁/₂ (F=2) →

5²P₃/₂ (F'=3) transition. Often, this laser does not require an AOM for detuning and can be

locked directly to the transition peak.

Protocol 2: Magnetic Field Optimization
Methodology:

Coil Alignment: The anti-Helmholtz coils are positioned symmetrically around the vacuum

chamber.

Initial Field Gradient: Start with a calculated current that will produce a gradient of

approximately 10 G/cm.

Finding the Magnetic Zero: With the MOT running, adjust the position of the coils (or use

shim coils) to move the trapped atom cloud to the center of the chamber, where the laser

beams intersect. This indicates that the magnetic field zero is aligned with the optical zero.

Varying the Gradient: While monitoring the fluorescence of the MOT with a photodiode or a

camera, slowly vary the current supplied to the coils. The optimal gradient will correspond to

the current that produces the brightest and tightest MOT cloud, indicating the highest number

of trapped atoms and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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